Cas no 2171773-54-7 (5-propyl-1,8-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-propyl-1,8-dioxa-4-azaspiro5.5undecane
• CAS No: 2171773-54-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5998690
• PubChem ID: 165872763
• Update Time: 2025-05-23

5-propyl-1,8-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-propyl-1,8-dioxa-4-azaspiro5.5undecane
• 2171773-54-7
• 5-propyl-1,8-dioxa-4-azaspiro[5.5]undecane
• EN300-1638013

• Inchi： 1S/C11H21NO2/c1-2-4-10-11(14-8-6-12-10)5-3-7-13-9-11/h10,12H,2-9H2,1H3
• InChI Key： XUFTVJWMAJRQDI-UHFFFAOYSA-N
• SMILES： O1CCNC(CCC)C21COCCC2

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-propyl-1,8-dioxa-4-azaspiro5.5undecane

Recent Advances in the Study of 5-propyl-1,8-dioxa-4-azaspiro[5.5]undecane (CAS: 2171773-54-7): A Comprehensive Research Brief

The compound 5-propyl-1,8-dioxa-4-azaspiro[5.5]undecane (CAS: 2171773-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a versatile scaffold in drug discovery.

One of the key breakthroughs in the study of this compound is its efficient synthesis via a multi-step process involving cyclization and functionalization. Researchers have optimized the reaction conditions to achieve high yields and purity, making it feasible for large-scale production. The synthetic pathway has been detailed in recent publications, highlighting the use of advanced catalytic systems and green chemistry principles to minimize environmental impact.

Pharmacological evaluations of 5-propyl-1,8-dioxa-4-azaspiro[5.5]undecane have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that the compound exhibits affinity for specific neurotransmitter receptors, implicating its utility in treating neurological disorders such as anxiety and depression. Additionally, its spirocyclic architecture has been linked to enhanced blood-brain barrier penetration, a critical factor in CNS drug development.

Further investigations into the compound's mechanism of action have employed computational modeling and molecular docking studies. These approaches have identified key interactions between 5-propyl-1,8-dioxa-4-azaspiro[5.5]undecane and its biological targets, providing insights into its selectivity and potency. Such findings are instrumental in guiding the design of derivatives with improved therapeutic profiles.

In addition to its CNS applications, recent research has explored the compound's potential in antimicrobial and anti-inflammatory therapies. Structural modifications of the spirocyclic core have yielded analogs with significant activity against resistant bacterial strains and inflammatory mediators. These discoveries underscore the compound's versatility and its potential to address unmet medical needs.

Despite these advancements, challenges remain in the clinical translation of 5-propyl-1,8-dioxa-4-azaspiro[5.5]undecane. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability are currently under investigation. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, the ongoing research on 5-propyl-1,8-dioxa-4-azaspiro[5.5]undecane (CAS: 2171773-54-7) highlights its multifaceted potential in drug discovery. Its unique structural features, combined with promising pharmacological properties, position it as a valuable candidate for further development. Future studies will likely focus on expanding its therapeutic applications and addressing the remaining challenges in its clinical advancement.